![molecular formula C9H7F3O B3001717 3-Methyl-4-(trifluoromethyl)benzaldehyde CAS No. 951232-01-2](/img/structure/B3001717.png)
3-Methyl-4-(trifluoromethyl)benzaldehyde
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Overview
Description
3-Methyl-4-(trifluoromethyl)benzaldehyde (3M4TFMB) is an organic compound that belongs to the class of aldehydes. It is a colorless liquid with a sweet, pungent odor and is soluble in most organic solvents. 3M4TFMB is an important intermediate in the synthesis of various compounds, such as pharmaceuticals, fragrances, and other organic compounds. The molecule is also used in the synthesis of other compounds, such as perfumes, dyes, and other organic compounds.
Scientific Research Applications
Pharmaceutical Intermediates
This compound is used as a reagent in kinetic studies for the asymmetric synthesis of alcohols and in the Wittig reaction, which are pivotal steps in creating various pharmaceutical intermediates .
Organic Synthesis
It serves as a reagent in the synthesis of complex molecules like 2,3-di- and 2,2,3-trisubstituted-3-methoxycarbonyl-α-butyrolactones, which have potent antitumor properties . Additionally, it’s used in synthesizing novel chalcone derivatives acting as hypoxia-inducible factor (HIF)-1 inhibitors .
Antifungal Agents
The compound’s structural features contribute to its role in the development of antifungal agents. The electropositive nature of its benzene ring aids in enhancing antifungal activity .
Kinetic Studies
It is utilized in kinetic studies to understand reaction mechanisms better, particularly those involving electron-rich aromatic systems .
Mechanism of Action
Target of Action
Compounds with a trifluoromethyl group have been known to exhibit improved drug potency toward reverse transcriptase enzyme inhibition .
Mode of Action
It’s known that the trifluoromethyl group can lower the pka of the cyclic carbamate, leading to a key hydrogen bonding interaction with the protein . This interaction could potentially alter the protein’s function, leading to the observed effects.
Biochemical Pathways
It’s used as a reagent in the synthesis of 2,3-di- and 2,2,3-trisubstituted-3-methoxycarbonyl-γ-butyrolactones, which are potent antitumor agents . This suggests that it may play a role in pathways related to cell proliferation and apoptosis.
Pharmacokinetics
The presence of the trifluoromethyl group could potentially influence these properties, as it’s known to improve the metabolic stability of pharmaceutical compounds .
Result of Action
Its use in the synthesis of antitumor agents suggests that it may have cytotoxic effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Methyl-4-(trifluoromethyl)benzaldehyde. For instance, it’s air-sensitive and should be stored away from air and oxidizing agents . These factors could potentially affect its reactivity and stability.
properties
IUPAC Name |
3-methyl-4-(trifluoromethyl)benzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O/c1-6-4-7(5-13)2-3-8(6)9(10,11)12/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQRFRROHBKANIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-4-(trifluoromethyl)benzaldehyde |
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